Cas no 1391226-55-3 (5-iodo-2-(trifluoromethyl)-2,3-dihydro-1H-indole)

• Product Name: 5-iodo-2-(trifluoromethyl)-2,3-dihydro-1H-indole
• CAS No: 1391226-55-3
• MF: C₉H₇F₃IN
• MW: 313.058264970779
• CID: 6185557
• PubChem ID: 130040123
• Update Time: 2025-06-29

5-iodo-2-(trifluoromethyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-iodo-2-(trifluoromethyl)-2,3-dihydro-1H-indole
• 1391226-55-3
• EN300-23631028

• Inchi： 1S/C9H7F3IN/c10-9(11,12)8-4-5-3-6(13)1-2-7(5)14-8/h1-3,8,14H,4H2
• InChI Key： OBTPVQYBCZQBOJ-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)CC(C(F)(F)F)N2

Computed Properties

• Exact Mass: 312.95753g/mol
• Monoisotopic Mass: 312.95753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on 5-iodo-2-(trifluoromethyl)-2,3-dihydro-1H-indole

Introduction to 5-iodo-2-(trifluoromethyl)-2,3-dihydro-1H-indole (CAS No. 1391226-55-3)

5-iodo-2-(trifluoromethyl)-2,3-dihydro-1H-indole (CAS No. 1391226-55-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an indole core, an iodine substituent, and a trifluoromethyl group. These functionalities contribute to its diverse applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The indole scaffold is a fundamental building block in many biologically active molecules, making it a focal point for drug discovery and development. The presence of the iodine substituent and the trifluoromethyl group in 5-iodo-2-(trifluoromethyl)-2,3-dihydro-1H-indole imparts unique electronic and steric properties that can influence the compound's reactivity and biological activity. These properties make it an attractive candidate for various medicinal applications.

In recent years, significant advancements have been made in understanding the role of fluorinated compounds in drug design. The trifluoromethyl group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug development. The iodine substituent, on the other hand, can serve as a versatile handle for further functionalization or as a radiolabeling site for imaging studies.

5-iodo-2-(trifluoromethyl)-2,3-dihydro-1H-indole has been explored in several preclinical studies for its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of anticancer agents. The indole core is known to exhibit antiproliferative activity against various cancer cell lines, and the addition of the iodine and trifluoromethyl groups can further enhance this activity by modulating the compound's pharmacokinetic properties.

Beyond cancer research, 5-iodo-2-(trifluoromethyl)-2,3-dihydro-1H-indole has also shown promise in the development of central nervous system (CNS) drugs. Indole derivatives are well-known for their ability to interact with various neurotransmitter receptors, making them valuable leads for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The presence of the trifluoromethyl group can improve blood-brain barrier penetration, enhancing the compound's efficacy in CNS applications.

In addition to its therapeutic potential, 5-iodo-2-(trifluoromethyl)-2,3-dihydro-1H-indole is also a valuable intermediate in synthetic chemistry. Its unique structure allows for a wide range of chemical transformations, making it a useful starting material for the synthesis of complex molecules. For example, the iodine substituent can be readily replaced with other functional groups through various coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. This versatility makes it an essential reagent in both academic and industrial laboratories.

The synthesis of 5-iodo-2-(trifluoromethyl)-2,3-dihydro-1H-indole has been extensively studied and optimized to ensure high yields and purity. Common synthetic routes involve multi-step processes that include aromatic substitution reactions, reduction steps, and functional group transformations. Recent advancements in catalytic methods have further improved the efficiency and sustainability of these syntheses, making them more accessible to researchers worldwide.

In conclusion, 5-iodo-2-(trifluoromethyl)-2,3-dihydro-1H-indole (CAS No. 1391226-55-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutic agents and as an intermediate in synthetic chemistry. Ongoing research continues to uncover new applications and properties of this compound, solidifying its importance in the scientific community.